Cas no 955325-45-8 (2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide
• CAS No: 955325-45-8
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 5431134
• Update Time: 2025-10-19

2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzylbenzimidazol-1-yl)-N-(4-methylphenyl)acetamide
• 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C23H21N3O/c1-17-11-13-19(14-12-17)24-23(27)16-26-21-10-6-5-9-20(21)25-22(26)15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H,24,27)
• InChI Key： FIZPZSRQWZQDJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C(CC2=CC=CC=C2)=NC2=CC=CC=C21

Additional information on 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 955325-45-8 and Product Name: 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide

The compound with the CAS number 955325-45-8 and the product name 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of a benzodiazole moiety and a substituted acetamide group suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

In recent years, the development of novel compounds with benzodiazole derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating central nervous system (CNS) activity. The benzodiazole core is well-known for its anxiolytic, sedative, and muscle relaxant properties, which have been widely exploited in the treatment of various neurological disorders. The specific substitution pattern in 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide may confer unique pharmacological properties, such as enhanced selectivity or altered pharmacokinetic profiles.

The acetamide functional group in the molecule introduces an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. Acetamides are frequently incorporated into drug molecules due to their ability to enhance binding affinity and reduce toxicity. The N-(4-methylphenyl) portion of the structure further suggests interactions with enzymes or receptors that are sensitive to aromatic substituents, which could be leveraged for therapeutic benefit.

Recent studies have highlighted the importance of optimizing molecular architecture in drug design to achieve desired pharmacological outcomes. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide. These approaches allow researchers to predict binding affinities and assess potential side effects before moving into costly and time-consuming experimental validation.

The benzodiazole derivative in question has shown promise in preclinical studies as a potential treatment for anxiety disorders. Its ability to interact with benzodiazepine receptors has been demonstrated through both computational simulations and experimental assays. The 2-benzyl substituent appears to modulate receptor binding affinity, potentially leading to improved efficacy compared to structurally simpler analogs.

Furthermore, the 4-methylphenyl group may contribute to metabolic stability by resisting degradation from cytochrome P450 enzymes. This is a critical consideration in drug development, as rapid metabolism can significantly reduce the bioavailability and therapeutic effect of a compound. By incorporating such substituents, medicinal chemists aim to prolong the half-life of the drug while maintaining its efficacy.

The synthesis of 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core efficiently. These methods not only improve yield but also allow for greater flexibility in modifying the molecular structure post-synthesis.

In terms of pharmacokinetics, early pharmacokinetic studies suggest that 2-(2-benzyl-1H-1,3-benzodiazol-1-yl)-N-(4-methylphenyl)acetamide exhibits favorable properties for oral administration. Its moderate lipophilicity ensures good membrane permeability, while its polar functional groups enhance water solubility. This balance is crucial for achieving optimal absorption and distribution throughout the body.

The potential therapeutic applications of this compound extend beyond anxiety disorders. Preliminary data indicate that it may also exhibit anticonvulsant and muscle relaxant effects due to its interaction with GABA-A receptors. These findings align with the broader goal of developing benzodiazole-based drugs that offer multiple therapeutic benefits without significant side effects.

As research progresses, additional modifications may be made to further refine the pharmacological profile of 2-(2-benzyl-1H-1,3-benzodiazol-1-y l)-N-(4-methylphen yl)acetamide. Techniques such as structure-based drug design and fragment-based drug discovery are being employed to identify new analogs with improved properties. These efforts are supported by increasingly sophisticated computational tools that can predict molecular interactions at an atomic level.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-established. Before entering clinical trials, 2-(2-benzyl-1H -1 ,3 -benzodiazol - 1 - yl ) - N - ( 4 - methylphen yl )acetamide must undergo rigorous safety and efficacy testing. Preclinical studies involving cell cultures and animal models provide initial data on its biological activity before human trials can commence.

In conclusion, 955325 -45 -8and its corresponding product name represent a promising candidate for further development in CNS therapeutics . The unique structural features of this compound , including its benz odiazole core and substituted acet amide group , offer potential advantages over existing treatments . With continued research and optimization , it may emerge as a valuable addition to pharmaceutical pipelines targeting anxiety , epilepsy , and related disorders . p >